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Compound Name: Methyl 6-Methylindole-3-acetate

Cat. No.: B12286371

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive guide to the synthesis of Methyl 6-Methylindole-3-
acetate, a valuable building block in medicinal chemistry and drug development, starting from

6-methylindole. The protocol is structured in a three-step sequence, beginning with the

formation of a gramine intermediate, followed by cyanation, and culminating in hydrolysis and

esterification. This guide emphasizes not only the procedural steps but also the underlying

chemical principles and safety considerations, ensuring a thorough understanding for

successful and safe execution.

Introduction
Indole-3-acetic acid derivatives are a significant class of compounds in pharmaceutical

research due to their prevalence in biologically active molecules. Methyl 6-Methylindole-3-
acetate, in particular, serves as a key intermediate for the synthesis of a variety of therapeutic

agents. The presence of the methyl group on the indole ring and the methyl ester functionality

provide avenues for further molecular elaboration, making it a versatile scaffold in drug

discovery programs. The synthetic route detailed herein is a robust and well-established

pathway that offers reliable access to this important compound.
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Synthetic Strategy Overview
The synthesis of Methyl 6-Methylindole-3-acetate from 6-methylindole is efficiently achieved

through a three-step process:

Mannich Reaction: Formation of N,N-dimethyl(6-methyl-1H-indol-3-yl)methanamine (6-

methylgramine) from 6-methylindole.

Cyanation: Conversion of 6-methylgramine to 2-(6-methyl-1H-indol-3-yl)acetonitrile (6-

methylindole-3-acetonitrile).

Hydrolysis and Esterification: Transformation of the nitrile to the final product, Methyl 6-
Methylindole-3-acetate.

This sequence is a classic and effective method for the elaboration of the C3 position of

indoles.

Visualization of the Synthetic Pathway

6-Methylindole 6-Methylgramine

 Mannich Reaction 
 (HCHO, HN(CH₃)₂) 

6-Methylindole-3-acetonitrile

 Cyanation 
 (NaCN) Methyl 6-Methylindole-3-acetate

 Hydrolysis & Esterification 
 (H₂SO₄, CH₃OH) 

Click to download full resolution via product page

Caption: Overall synthetic route from 6-Methylindole to Methyl 6-Methylindole-3-acetate.

PART 1: DETAILED EXPERIMENTAL PROTOCOLS
Step 1: Synthesis of N,N-dimethyl(6-methyl-1H-indol-3-
yl)methanamine (6-methylgramine)
This step employs the Mannich reaction, a classic method for the aminoalkylation of an acidic

proton located on a carbon atom.[1][2] In this case, the electron-rich C3 position of the indole

ring acts as the nucleophile.

Reaction Mechanism: The reaction proceeds through the formation of an Eschenmoser's salt-

like iminium ion from formaldehyde and dimethylamine. The indole then attacks this
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electrophilic species at the C3 position to yield the gramine derivative.

Materials:

Reagent
Molar Mass ( g/mol
)

Quantity Moles

6-Methylindole 131.17 10.0 g 0.076 mol

Dimethylamine (40%

aq. solution)
45.08 (anhydrous) 17.2 mL ~0.152 mol

Formaldehyde (37%

aq. solution)
30.03 (anhydrous) 11.4 mL ~0.152 mol

Glacial Acetic Acid 60.05 50 mL -

Sodium Hydroxide

(NaOH)
40.00 As needed -

Ice - ~200 g -

Procedure:

In a 250 mL round-bottom flask, dissolve 10.0 g of 6-methylindole in 50 mL of glacial acetic

acid.

To this solution, add 17.2 mL of 40% aqueous dimethylamine solution with stirring. The

mixture may warm up.

Cool the mixture to below 20°C in an ice bath.

Slowly add 11.4 mL of 37% aqueous formaldehyde solution, maintaining the temperature

below 20°C.

After the addition is complete, remove the ice bath and stir the reaction mixture at room

temperature for 12-18 hours.

Pour the reaction mixture onto approximately 200 g of crushed ice in a large beaker.
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Carefully neutralize the mixture by the slow addition of a concentrated sodium hydroxide

solution until the pH is approximately 10-12. Keep the mixture cool with an ice bath during

neutralization to prevent the formation of oily byproducts.

The product will precipitate as a solid. Stir for 30 minutes to ensure complete precipitation.

Collect the solid by vacuum filtration and wash thoroughly with cold water until the washings

are neutral.

Dry the product in a vacuum oven at 40-50°C.

Expected Yield: 12-14 g (85-95%) of a white to off-white solid.

Characterization of 6-methylgramine:

Appearance: White to off-white crystalline solid.

Melting Point: 134-136 °C.

¹H NMR (CDCl₃): δ 8.0 (s, 1H, NH), 7.5 (d, 1H), 7.2 (s, 1H), 7.0 (d, 1H), 6.9 (s, 1H), 3.5 (s,

2H), 2.4 (s, 3H), 2.2 (s, 6H).

Step 2: Synthesis of 2-(6-methyl-1H-indol-3-
yl)acetonitrile
This step involves a nucleophilic substitution reaction where the dimethylamino group of the

gramine is displaced by a cyanide ion.[3]

Reaction Mechanism: The dimethylamino group is a poor leaving group. However, under the

reaction conditions, it can be protonated or quaternized in situ, making it a better leaving group

(a neutral dimethylamine molecule). The cyanide ion then acts as a nucleophile, attacking the

benzylic carbon and displacing the dimethylamine.

Materials:
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Reagent
Molar Mass ( g/mol
)

Quantity Moles

6-Methylgramine 188.27 10.0 g 0.053 mol

Sodium Cyanide

(NaCN)
49.01 3.9 g 0.079 mol

Dimethyl Sulfoxide

(DMSO)
78.13 100 mL -

Procedure:

In a 250 mL round-bottom flask, dissolve 10.0 g of 6-methylgramine in 100 mL of dimethyl

sulfoxide (DMSO).

Add 3.9 g of sodium cyanide to the solution. (EXTREME CAUTION: See Safety Notes)

Heat the reaction mixture to 90-100°C and stir for 4-6 hours. Monitor the reaction progress

by Thin Layer Chromatography (TLC).

After the reaction is complete, cool the mixture to room temperature.

Pour the reaction mixture into 500 mL of ice-water with vigorous stirring.

The product will precipitate as a solid. Continue stirring for 30 minutes.

Collect the solid by vacuum filtration and wash thoroughly with water.

Recrystallize the crude product from an ethanol/water mixture to obtain pure 2-(6-methyl-1H-

indol-3-yl)acetonitrile.

Expected Yield: 7.5-8.5 g (80-90%) of a crystalline solid.

Characterization of 2-(6-methyl-1H-indol-3-yl)acetonitrile:

Appearance: Off-white to pale yellow crystalline solid.

Melting Point: 105-107 °C.
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¹H NMR (CDCl₃): δ 8.2 (br s, 1H, NH), 7.5 (d, 1H), 7.2 (s, 1H), 7.1 (d, 1H), 7.0 (s, 1H), 3.8 (s,

2H), 2.5 (s, 3H).

IR (KBr, cm⁻¹): 3400 (N-H), 2250 (C≡N).

Step 3: Synthesis of Methyl 6-Methylindole-3-acetate
This final step involves the acid-catalyzed hydrolysis of the nitrile to a carboxylic acid, followed

by in-situ Fischer-Speier esterification with methanol.[4][5]

Reaction Mechanism: The nitrile is first protonated by the strong acid catalyst, which activates it

towards nucleophilic attack by water (present as a trace amount or from the reagents). This

forms an imidic acid, which tautomerizes to an amide. The amide is then further hydrolyzed to

the carboxylic acid. The carboxylic acid, in the presence of excess methanol and an acid

catalyst, undergoes Fischer-Speier esterification to form the methyl ester.

Materials:

Reagent
Molar Mass ( g/mol
)

Quantity Moles

2-(6-methyl-1H-indol-

3-yl)acetonitrile
170.21 5.0 g 0.029 mol

Methanol (Anhydrous) 32.04 100 mL -

Concentrated Sulfuric

Acid (H₂SO₄)
98.08 5 mL -

Saturated Sodium

Bicarbonate Solution
- As needed -

Ethyl Acetate 88.11 ~150 mL -

Brine - ~50 mL -

Anhydrous Sodium

Sulfate (Na₂SO₄)
142.04 As needed -

Procedure:
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In a 250 mL round-bottom flask, suspend 5.0 g of 2-(6-methyl-1H-indol-3-yl)acetonitrile in

100 mL of anhydrous methanol.

Cool the mixture in an ice bath.

Slowly and carefully add 5 mL of concentrated sulfuric acid with stirring.

Remove the ice bath and heat the mixture to reflux for 8-12 hours. Monitor the reaction by

TLC.

After the reaction is complete, cool the mixture to room temperature and reduce the volume

of methanol by about half using a rotary evaporator.

Pour the remaining mixture into 200 mL of ice-water.

Extract the aqueous mixture with ethyl acetate (3 x 50 mL).

Combine the organic extracts and wash with a saturated sodium bicarbonate solution until

effervescence ceases, followed by a wash with brine (1 x 50 mL).

Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent under

reduced pressure to yield the crude product.

Purify the crude product by flash column chromatography on silica gel using a gradient of

ethyl acetate in hexanes (e.g., 10% to 30% ethyl acetate).

Combine the pure fractions and evaporate the solvent to yield Methyl 6-Methylindole-3-
acetate.

Expected Yield: 4.5-5.2 g (75-85%) of a solid.

Characterization of Methyl 6-Methylindole-3-acetate:

Appearance: White to off-white solid.

Melting Point: 68-70 °C.
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¹H NMR (CDCl₃): δ 8.1 (br s, 1H, NH), 7.45 (d, 1H), 7.15 (s, 1H), 7.0 (d, 1H), 6.95 (s, 1H),

3.7 (s, 2H), 3.65 (s, 3H), 2.4 (s, 3H).

¹³C NMR (CDCl₃): δ 172.5, 136.0, 130.0, 123.0, 121.0, 119.0, 111.0, 108.0, 52.0, 31.0, 21.5.

IR (KBr, cm⁻¹): 3400 (N-H), 1735 (C=O, ester).

PART 2: SAFETY & HANDLING
General Precautions:

All manipulations should be performed in a well-ventilated fume hood.

Wear appropriate Personal Protective Equipment (PPE), including safety goggles, a lab coat,

and chemical-resistant gloves.

Specific Hazards:

Sodium Cyanide (NaCN):EXTREMELY TOXIC AND POTENTIALLY LETHAL. Can be fatal if

swallowed, inhaled, or absorbed through the skin.[6][7] Contact with acids liberates highly

toxic hydrogen cyanide gas.[8]

Handling: Always handle sodium cyanide in a fume hood. Use a designated work area and

decontaminate all surfaces and equipment after use. Never work alone when handling

cyanides.

Emergency: Have a cyanide antidote kit readily available and ensure personnel are

trained in its use. In case of exposure, seek immediate medical attention.

Acids and Bases: Concentrated sulfuric acid and sodium hydroxide are corrosive. Handle

with care to avoid skin and eye contact.

Solvents: Methanol, DMSO, and ethyl acetate are flammable and have associated health

risks. Avoid inhalation of vapors and skin contact.

PART 3: WORKFLOW VISUALIZATION
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Step 1: Gramine Synthesis

Step 2: Cyanation

Step 3: Hydrolysis & Esterification

Dissolve 6-Methylindole in Acetic Acid

Add Dimethylamine & Formaldehyde

Stir at Room Temperature (12-18h)

Quench with Ice & Neutralize with NaOH

Filter, Wash, and Dry Product

6-Methylgramine

Dissolve 6-Methylgramine in DMSO

Add Sodium Cyanide

Heat at 90-100°C (4-6h)

Quench with Ice-Water

Filter, Wash, and Recrystallize

6-Methylindole-3-acetonitrile

Suspend Nitrile in Methanol

Add Conc. Sulfuric Acid

Reflux (8-12h)

Quench, Extract, and Wash

Purify by Column Chromatography

Methyl 6-Methylindole-3-acetate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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